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Technical Guide: 4-
[(Ethylsulfonyl)amino]benzoic Acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
This document provides a comprehensive technical overview of 4-
[(Ethylsulfonyl)amino]benzoic acid, a key organic compound with applications in medicinal

chemistry and materials science. This guide details its molecular structure, physicochemical

properties, a probable synthetic route, and a general analytical workflow.

Molecular Structure and Identification
4-[(Ethylsulfonyl)amino]benzoic acid, also known as 4-ethanesulfonamidobenzoic acid, is an

aromatic compound containing a benzoic acid moiety substituted with an ethylsulfonylamino

group at the para position.

SMILES (Simplified Molecular Input Line Entry System): CCS(=O)

(=O)NC1=CC=C(C=C1)C(=O)O[1]

The SMILES string provides a linear representation of the molecule's two-dimensional

structure.
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Molecular Formula: C₉H₁₁NO₄S[1]

CAS Number: 116855-56-2

Molecular Structure Visualization
The following diagram illustrates the chemical structure of 4-[(Ethylsulfonyl)amino]benzoic
acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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